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Introduction
Methyl acrylate (MA) is an organic compound with the chemical formula C4H6O2. It is the

methyl ester of acrylic acid and serves as a crucial monomer in the production of a wide array

of polymers and copolymers.[1][2][3] Its versatile properties make it a valuable component in

the synthesis of materials used in coatings, adhesives, textiles, and plastics.[2][4] This

technical guide provides an in-depth overview of the core physical properties of methyl
acrylate monomer, complete with experimental protocols for their determination and

visualizations of relevant chemical processes.

Core Physical and Chemical Properties
Methyl acrylate is a colorless, volatile liquid characterized by a sharp, acrid odor.[1][3][5] It is a

highly flammable substance and should be handled with appropriate safety precautions.[1][6]

Due to its tendency to polymerize, commercial preparations of methyl acrylate typically

contain an inhibitor, such as hydroquinone or its monomethyl ether (MEHQ), to ensure stability

during transport and storage.[1][7]

Table 1: Physical Properties of Methyl Acrylate Monomer
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Property Value Units Conditions

Molecular Weight 86.09 g/mol

Density 0.956 g/mL at 25 °C

0.95 g/cm³ at 20 °C[4]

Boiling Point 80 °C at 1013 hPa[1][4][8]

Melting Point -75 to -74 °C [1][8][9]

Vapor Pressure 67.5 mm Hg at 20 °C[8]

90 hPa at 20 °C[4]

Viscosity (Dynamic) 0.489 mPa·s at 20 °C

0.391 mPa·s at 35 °C[1]

Refractive Index 1.402 - 1.403 at 20 °C, nD[8]

Solubility in Water 5 - 6 g/100 mL at 20-25 °C[1]

Solubility in Organic

Solvents

Completely miscible

with most organic

solvents[3]

Flash Point -3 to -2.8 °C Closed Cup[1][4][9]

Autoignition

Temperature
468 °C [4][6]

Heat of

Polymerization
950 kJ/kg [10]

Experimental Protocols for Property Determination
The determination of the physical properties of methyl acrylate monomer is crucial for quality

control and research applications. Standardized methods, such as those developed by ASTM

International, are widely used to ensure accuracy and reproducibility.

Determination of Boiling Point
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The boiling point of methyl acrylate is determined using a method analogous to ASTM D1078

- Standard Test Method for Distillation Range of Volatile Organic Liquids.[1][4][7][8][9]

Methodology:

A sample of the methyl acrylate monomer is placed in a distillation flask.

The flask is heated, and the vapor is allowed to pass into a condenser.

The temperature at which the liquid and vapor phases are in equilibrium at a given pressure

is recorded as the boiling point.

For precise measurements, the atmospheric pressure is recorded and the observed boiling

point is corrected to standard pressure.

Determination of Density
The density of methyl acrylate can be accurately measured using a digital density meter

following the principles outlined in ASTM D4052 - Standard Test Method for Density, Relative

Density, and API Gravity of Liquids by Digital Density Meter.[10][11][12][13][14]

Methodology:

A small volume of the methyl acrylate sample is introduced into a U-shaped oscillating tube.

The instrument measures the change in the oscillation frequency of the tube caused by the

mass of the sample.

This frequency change is then correlated with calibration data to determine the density of the

liquid at a specific temperature.[12]

The temperature of the sample must be precisely controlled during the measurement.

Determination of Viscosity
The kinematic viscosity of methyl acrylate is determined using a calibrated glass capillary

viscometer as described in ASTM D445 - Standard Test Method for Kinematic Viscosity of

Transparent and Opaque Liquids.[2][6][15][16][17]
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Methodology:

A specific volume of the methyl acrylate sample is introduced into the viscometer.

The viscometer is placed in a constant temperature bath to allow the sample to reach

thermal equilibrium.

The time taken for the liquid to flow under gravity between two marked points on the capillary

is measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration constant

of the viscometer.

The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.[6]

Determination of Refractive Index
The refractive index of methyl acrylate is measured using a refractometer according to the

procedures outlined in ASTM D1218 - Standard Test Method for Refractive Index and

Refractive Dispersion of Hydrocarbon Liquids.[5][18][19][20][21]

Methodology:

A small drop of the methyl acrylate sample is placed on the prism of the refractometer.

The instrument is calibrated using a standard of known refractive index.

Light of a specific wavelength (typically the sodium D-line) is passed through the sample.

The angle at which the light is refracted is measured and converted into a refractive index

value.[19]

The temperature of the prism and the sample must be carefully controlled.

Determination of Solubility in Organic Solvents
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A general gravimetric method can be employed to determine the solubility of methyl acrylate
in various organic solvents.

Methodology:

An excess amount of methyl acrylate is added to a known mass of the organic solvent in a

sealed container.

The mixture is agitated at a constant temperature for a sufficient period to ensure equilibrium

is reached.

The undissolved methyl acrylate is allowed to settle, and a known mass of the saturated

solution is carefully removed.

The solvent is evaporated from the saturated solution, and the mass of the remaining methyl
acrylate is determined.

The solubility is then calculated as the mass of dissolved methyl acrylate per mass of the

solvent.

Polymerization of Methyl Acrylate
Methyl acrylate is a versatile monomer that readily undergoes free-radical polymerization to

form poly(methyl acrylate). This process is fundamental to its industrial applications.

Free-Radical Polymerization of Methyl Acrylate
The free-radical polymerization of methyl acrylate proceeds through three main stages:

initiation, propagation, and termination.[3]
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Caption: Mechanism of free-radical polymerization of methyl acrylate.

Industrial Production of Poly(methyl acrylate)
The industrial production of poly(methyl acrylate) can be carried out through various

processes, with bulk polymerization being a common method.
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Caption: A simplified workflow for the industrial bulk polymerization of methyl acrylate.

Safety and Handling
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Methyl acrylate is a flammable liquid and its vapors can form explosive mixtures with air.[3] It

is also toxic if inhaled, ingested, or absorbed through the skin.[3][5] Therefore, it is imperative

to handle this monomer in a well-ventilated area, away from heat, sparks, and open flames.

Personal protective equipment, including gloves, safety goggles, and respiratory protection,

should be worn.[6] Due to its propensity for polymerization, which can be initiated by heat, light,

or peroxides, methyl acrylate should be stored in a cool, dark place and the inhibitor level

should be monitored.[3]

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of

methyl acrylate monomer. The data presented in a structured format, along with standardized

experimental protocols, offers a valuable resource for researchers, scientists, and professionals

in drug development and material science. The visualizations of the polymerization process

further elucidate the chemical behavior of this important industrial monomer. A thorough

understanding of these properties is critical for the safe handling, effective use, and innovative

application of methyl acrylate in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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